Cas no 72197-81-0 (O,O-bis(2-methoxyethyl) S-propyl thiophosphate)

• Product name: O,O-bis(2-methoxyethyl) S-propyl thiophosphate
• CAS No: 72197-81-0
• MF: C₉H₂₁O₅PS
• MW: 272.29884
• CID: 1753757
• PubChem ID: 3055268

O,O-bis(2-methoxyethyl) S-propyl thiophosphate Chemical and Physical Properties

Names and Identifiers

• O,O-bis(2-methoxyethyl) S-propyl thiophosphate
• 1-[bis(2-methoxyethoxy)phosphorylsulfanyl]propane
• DTXSID00222523
• Phosphorothioic acid, O,O-bis(2-methoxyethyl) S-propyl ester
• O,O-Bis(2-methoxyethyl) S-propylphosphorothioate
• 72197-81-0
• BRN 1958869

• Inchi： InChI=1S/C9H21O5PS/c1-4-9-16-15(10,13-7-5-11-2)14-8-6-12-3/h4-9H2,1-3H3
• InChI Key： PLKIUAKTFCEHKC-UHFFFAOYSA-N
• SMILES： CCCSP(=O)(OCCOC)OCCOC

Computed Properties

• Exact Mass: 272.08483
• Monoisotopic Mass: 272.08473194g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 11
• Complexity: 188
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 79.3Ų

Experimental Properties

• PSA: 53.99